Cas no 101096-01-9 (1-(1-chloro-2-phenylethenyl)-4-methoxybenzene)

• Product Name: 1-(1-chloro-2-phenylethenyl)-4-methoxybenzene
• CAS No: 101096-01-9
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• CID: 1127996
• PubChem ID: 54285567
• Update Time: 2025-04-20

1-(1-chloro-2-phenylethenyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-chloro-2-phenylethenyl)-4-methoxybenzene
• DTXSID10710320
• 101096-01-9
• Benzene, 1-(1-chloro-2-phenylethenyl)-4-methoxy-

• Inchi： 1S/C15H13ClO/c1-17-14-9-7-13(8-10-14)15(16)11-12-5-3-2-4-6-12/h2-11H,1H3
• InChI Key： RTVSPWGQNSIZHG-UHFFFAOYSA-N
• SMILES： ClC(=CC1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 244.06559
• Monoisotopic Mass: 244.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23